(4-Bromo-3-methyl-phenyl)-carbamic acid methyl ester

• Molecular Formula: C9H10BrNO2
• Molecular Weight: 244.08 g/mol
• IUPAC Name: methyl N-(4-bromo-3-methylphenyl)carbamate
• InChI: InChI=1S/C9H10BrNO2/c1-6-5-7(3-4-8(6)10)11-9(12)13-2/h3-5H,1-2H3,(H,11,12)
• InChI Key: KRDYYFSCNRUHQT-UHFFFAOYSA-N
• Canonical SMILES: CC1=C(C=CC(=C1)NC(=O)OC)Br

Description

(4-Bromo-3-methyl-phenyl)-carbamic acid methyl ester is a useful research compound. Its molecular formula is C9H10BrNO2 and its molecular weight is 244.08 g/mol. The purity is usually 95%.
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Synthesis routes and methods

Procedure details

To a solution of 10.00 g 4-bromo-3-methylaniline in 50 ml dichloromethane was added 80 ml of a 10% solution of sodium bicarbonate in water. The mixture was cooled to 0° C. and 6.2 ml (7.62 g) methyl chloroformate was added during 10 min. with stirring. The reaction mixture was stirred at room temperature for 1 h. The phases were separated. The organic phase was washed with a 10% solution of citric acid in water, 10% solution of sodium bicarbonate in water and brine, dried with magnesium sulfate and evaporated to yield 12.94 g of (4-bromo-3-methyl-phenyl)-carbamic acid methyl ester as light brown solid melting at 71-72° C.